Cas no 756865-41-5 (N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide)

N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide is a specialized heterocyclic compound featuring a thiazole core linked to a substituted nicotinamide moiety. Its structural complexity, incorporating methoxy and methylthio functional groups, suggests potential utility in medicinal chemistry and pharmacological research. The compound’s design may offer advantages in binding affinity and selectivity, particularly in targeting specific enzyme or receptor interactions. Its distinct molecular architecture could also contribute to enhanced stability and bioavailability in experimental applications. Researchers may find value in its scaffold for developing novel bioactive molecules, given its balanced lipophilicity and electronic properties. Further studies are warranted to explore its full mechanistic and therapeutic potential.
N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide structure
756865-41-5 structure
Product Name:N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide
CAS No:756865-41-5
MF:C18H17N3O3S2
MW:387.47588133812
CID:6584103
PubChem ID:3452670
Update Time:2025-08-05

N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide
    • EN300-26614211
    • N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide
    • AB00725333-01
    • 756865-41-5
    • Z29900182
    • starbld0002444
    • AKOS034113053
    • Inchi: 1S/C18H17N3O3S2/c1-23-11-6-7-15(24-2)13(9-11)14-10-26-18(20-14)21-16(22)12-5-4-8-19-17(12)25-3/h4-10H,1-3H3,(H,20,21,22)
    • InChI Key: DHLIJAHXVKEKMF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=C(C=CC=2OC)OC)N=C1NC(C1=CC=CN=C1SC)=O

Computed Properties

  • Exact Mass: 387.07113376g/mol
  • Monoisotopic Mass: 387.07113376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 127Ų

N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26614211-0.05g
N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide
756865-41-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide

Professional Introduction to N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide (CAS No. 756865-41-5)

N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide, identified by the CAS number 756865-41-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural features, making it a promising candidate for various biological and chemical applications. The presence of both thiazole and nicotinamide moieties in its molecular framework suggests potential interactions with biological targets, which has been a focal point for recent research endeavors.

The structural motif of N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide incorporates a thiazole ring substituted with a 2,5-dimethoxyphenyl group, which is further linked to a nicotinamide moiety with a methylthio substituent at the 2-position. This arrangement not only imparts distinct electronic properties but also opens up possibilities for diverse chemical modifications and functionalizations. The dimethoxyphenyl group, in particular, is known for its ability to modulate the reactivity and binding affinity of the compound towards biological receptors.

In recent years, there has been an increasing interest in exploring the pharmacological potential of thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of the 2,5-dimethoxyphenyl group in N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide is expected to enhance its binding interactions with specific protein targets, thereby potentially leading to novel therapeutic applications.

The nicotinamide component of this compound is particularly noteworthy, as it is a well-known metabolite of vitamin B3 and plays a crucial role in cellular metabolism. Nicotinamide derivatives have been extensively studied for their roles in DNA repair, inflammation modulation, and neuroprotection. The presence of the methylthio group at the 2-position of the nicotinamide ring further diversifies its chemical properties and may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational studies have been instrumental in designing derivatives of N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide that exhibit enhanced affinity for specific biological targets. For instance, virtual screening techniques have identified several analogs that show promising activity against enzymes involved in cancer metabolism.

In vitro studies have begun to unravel the mechanistic aspects of N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide, revealing its potential as an inhibitor of key enzymes implicated in various diseases. One notable finding is its ability to modulate the activity of poly(ADP-ribose) polymerase (PARP), an enzyme crucial for DNA repair and implicated in cancer therapy resistance. The dimethoxyphenyl group has been shown to enhance the binding affinity of the compound to PARP enzymes, suggesting its potential as a lead compound for developing novel anticancer agents.

The synthesis of N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide presents unique challenges due to the complexity of its molecular framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the thiazole-nicotinamide core structure efficiently. Additionally, modern techniques such as flow chemistry have enabled the optimization of reaction conditions, leading to higher yields and purities.

The pharmacokinetic properties of N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide are also under investigation to ensure its suitability for clinical applications. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, making it a promising candidate for further development. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

The future direction of research on N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide includes exploring its potential in preclinical models and conducting clinical trials to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these laboratory findings into tangible therapeutic benefits for patients.

In conclusion, N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-2-(methylthio)nicotinamide (CAS No. 756865-41-5)) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The ongoing research efforts aimed at understanding its mechanisms of action and optimizing its pharmacological properties hold great promise for developing novel therapeutic interventions against various diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司